Cas no 60438-73-5 (2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide)

• Product Name: 2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide
• CAS No: 60438-73-5
• MF: C₂₇H₅₀N₃O₈P
• MW: 575.67496919632
• CID: 510412
• PubChem ID: 173737
• Update Time: 2025-05-22

2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[[hydroxy[4-nitro-2-[(1-oxohexadecyl)amino]phenoxy]phosphinyl]oxy]-N,N,N-trimethyl-,hydroxide (1:1)
• 2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide
• Ethanaminium,2-[[hydroxy[4-nitro-2-[(1-oxohexadecyl)amino]phenoxy]phosphinyl]oxy]-N,N,N-trimet...
• rac-3-Hexadecanamido-2-methoxypropan-1-ol Phosphocholine, Monohydrate
• 2-[[2-(hexadecanoylamino)-4-nitrophenoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium,hydroxide
• 2-[[2-(hexadecanoylamino)-4-nitrophenoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium;hydroxide
• 2-N-HEXADECANOYLAMINO-4-NITROPHENYLPHOSPHORYLCHOLINE
• NS00055933
• HDA-PC
• DTXSID90209181
• (2-((Hydroxy(4-nitro-2-(palmitoylamino)phenoxy)phosphinyl)oxy)ethyl)trimethylammonium hydroxide
• 60438-73-5
• [2-[[hydroxy[4-nitro-2-(palmitoylamino)phenoxy]phosphinyl]oxy]ethyl]trimethylammonium hydroxide
• HNP cpd
• 2-Hexadecanoylamino-4-nitrophenylphosphocholine
• HDANPPcholine
• 2-N-(hexadecanoyl)-amino-4-nitrophenylphosphorylcholine
• 2-((Hydroxy(4-nitro-2-((1-oxohexadecyl)amino)phenoxy)phosphinyl)oxy)-N,N,N-trimethylethanaminium, hydroxide
• 2-Hexadecanoylamino-4-nitrophenylphosphorylcholine
• SCHEMBL11662681
• EINECS 262-234-1

• Inchi： 1S/C27H48N3O7P.H2O/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(31)28-25-23-24(29(32)33)19-20-26(25)37-38(34,35)36-22-21-30(2,3)4;/h19-20,23H,5-18,21-22H2,1-4H3,(H-,28,31,34,35);1H2
• InChI Key： CDTKXKMMWVIQDN-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC1C=CC(=CC=1NC(CCCCCCCCCCCCCCC)=O)[N+](=O)[O-])OCC[N+](C)(C)C.[OH-]

Computed Properties

• Exact Mass: 575.33400
• Monoisotopic Mass: 575.33355256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 21
• Complexity: 712
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 188-190°C
• Stability/Shelf Life: Hygroscopic
• PSA: 163.55000
• LogP: 7.63600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines

Additional information on 2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide

Comprehensive Overview of 2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide (CAS No. 60438-73-5)

2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide (CAS No. 60438-73-5) is a specialized phospholipid derivative with significant applications in biochemical research and pharmaceutical development. This compound, often abbreviated as Hexadecanoyl-Nitro-PC, is renowned for its unique structural properties, combining a hexadecanoyl (palmitoyl) chain, a nitrophenyl group, and a phosphocholine moiety. Its molecular design makes it a valuable tool for studying membrane dynamics, lipid-protein interactions, and signal transduction pathways.

The growing interest in lipid-based drug delivery systems and nanomedicine has propelled the demand for advanced phospholipids like 2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide. Researchers are particularly intrigued by its potential in targeted therapy and diagnostic imaging, owing to its nitrophenyl group, which can serve as a fluorescent or chromogenic probe. This aligns with current trends in precision medicine and theranostics, where multifunctional compounds are essential.

From a synthetic chemistry perspective, the CAS No. 60438-73-5 compound exemplifies the convergence of lipid chemistry and organic synthesis. Its phosphocholine head group mimics natural phospholipids, enabling seamless integration into liposomal formulations or cell membranes. This property is critical for applications such as drug encapsulation and membrane fluidity studies, which are hot topics in biomaterials science.

In the context of biophysical research, 2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide is frequently employed to investigate lipid bilayer properties. Its nitrophenyl tag allows for real-time monitoring of membrane permeability and phase transitions, addressing key questions in cell biology and biophysics. These studies are vital for understanding diseases linked to membrane dysfunction, such as neurodegenerative disorders.

The compound’s hydroxide counterion further enhances its solubility in aqueous systems, making it suitable for in vitro and in vivo applications. This feature is particularly relevant for researchers exploring bioavailability and drug formulation strategies. As the pharmaceutical industry shifts toward greener solvents and sustainable chemistry, the water-compatible nature of this compound positions it as a promising candidate for eco-friendly formulations.

Recent advancements in high-throughput screening and AI-driven drug discovery have also spotlighted CAS No. 60438-73-5. Computational models often utilize its structural data to predict lipid-ligand interactions or optimize nanocarrier designs. This intersection of cheminformatics and experimental biochemistry underscores the compound’s versatility in modern research.

In summary, 2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine Hydroxide (CAS No. 60438-73-5) is a multifaceted compound bridging fundamental science and applied research. Its relevance to drug delivery, membrane studies, and diagnostic tools ensures its continued prominence in scientific literature. As innovations in personalized medicine and biomaterials evolve, this phospholipid derivative will undoubtedly remain a cornerstone of cutting-edge investigations.